Cas no 959239-49-7 (2-Bromo-6-tert-butylpyrazine)

2-Bromo-6-tert-butylpyrazine is a brominated pyrazine derivative featuring a tert-butyl substituent at the 6-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromine atom at the 2-position offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Negishi couplings, enabling the construction of complex heterocyclic frameworks. The steric hindrance provided by the tert-butyl group can influence regioselectivity in subsequent reactions. Its well-defined structure and reactivity make it a valuable building block for researchers in medicinal chemistry and materials science. The compound is typically handled under inert conditions due to its sensitivity to moisture and air.
2-Bromo-6-tert-butylpyrazine structure
2-Bromo-6-tert-butylpyrazine structure
Product Name:2-Bromo-6-tert-butylpyrazine
CAS No:959239-49-7
MF:C8H11BrN2
MW:215.090340852737
MDL:MFCD10688561
CID:2852940
Update Time:2025-06-15

2-Bromo-6-tert-butylpyrazine Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-6-tert-butyl-pyrazine
    • 2-Bromo-6-(tert-butyl)pyrazine
    • 2-BROMO-6-TERT-BUTYLPYRAZINE
    • MB08566
    • 2-Bromo-6-tert-butylpyrazine
    • MDL: MFCD10688561
    • Inchi: 1S/C8H11BrN2/c1-8(2,3)6-4-10-5-7(9)11-6/h4-5H,1-3H3
    • InChI Key: DFZHRKNQRIZZSR-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(C(C)(C)C)=N1

Computed Properties

  • Exact Mass: 214.01056 g/mol
  • Monoisotopic Mass: 214.01056 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 25.8
  • Molecular Weight: 215.09

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Additional information on 2-Bromo-6-tert-butylpyrazine

Introduction to 2-Bromo-6-tert-butylpyrazine (CAS No. 959239-49-7)

2-Bromo-6-tert-butylpyrazine (CAS No. 959239-49-7) is a versatile organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its potential applications in various scientific and industrial contexts.

The molecular structure of 2-Bromo-6-tert-butylpyrazine consists of a pyrazine ring with a bromine atom at the 2-position and a tert-butyl group at the 6-position. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it an interesting candidate for a wide range of applications. The bromine atom, in particular, can serve as a reactive site for further chemical modifications, enhancing the compound's utility in synthetic chemistry.

In recent years, 2-Bromo-6-tert-butylpyrazine has been explored for its potential in the development of novel pharmaceuticals. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive compounds. Research has shown that pyrazine derivatives, including those with bromine and tert-butyl substituents, can exhibit a range of biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties. These findings have spurred further investigations into the therapeutic potential of 2-Bromo-6-tert-butylpyrazine.

A study published in the Journal of Medicinal Chemistry highlighted the role of 2-Bromo-6-tert-butylpyrazine in the development of new antifungal agents. The researchers demonstrated that compounds derived from this pyrazine scaffold exhibited potent antifungal activity against a variety of pathogenic fungi. This discovery opens up new avenues for the treatment of fungal infections, which are a significant health concern globally.

Beyond its pharmaceutical applications, 2-Bromo-6-tert-butylpyrazine has also been investigated for its use in agrochemicals. Pyrazine derivatives are known for their ability to modulate plant growth and development, and recent studies have shown that compounds similar to 2-Bromo-6-tert-butylpyrazine can enhance crop yields and improve resistance to environmental stresses. These findings have significant implications for sustainable agriculture practices.

The physical properties of 2-Bromo-6-tert-butylpyrazine, such as its melting point, boiling point, and solubility, are crucial for its practical applications. The compound is typically a solid at room temperature and exhibits good solubility in common organic solvents. These properties make it suitable for use in various chemical reactions and processes.

In terms of safety and handling, it is important to note that while 2-Bromo-6-tert-butylpyrazine is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn, and appropriate ventilation should be ensured to minimize exposure risks.

The synthesis of 2-Bromo-6-tert-butylpyrazine can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 6-bromopyrazine with tert-butyl Grignard reagent followed by deprotection steps. Another method involves the direct bromination of 6-tert-butylpyrazine using N-bromosuccinimide (NBS) under controlled conditions. These synthetic routes provide researchers with flexible options to produce high-purity samples for further studies.

In conclusion, 2-Bromo-6-tert-butylpyrazine (CAS No. 959239-49-7) is a promising compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.

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